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Compound of Interest

Compound Name: 3,6-Dibromoquinoline

Cat. No.: B1270526

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 3,6-
Dibromoquinoline (CAS No. 69268-39-9). The information is compiled from various safety
data sheets and chemical databases to ensure a high standard of safety in the laboratory and
research environment.

Chemical and Physical Properties

3,6-Dibromoquinoline is a heterocyclic organic compound that serves as a versatile building

block in organic synthesis.[1] A summary of its key physical and chemical properties is provided
below.
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Property Value Source
Molecular Formula CoHsBrz2N [1]
Molecular Weight 286.95 g/mol [1]
CAS Number 69268-39-9 [1]
Appearance No.t explicitly stated, likely a

solid.
Flash Point > 112 °C /> 233.6 °F 2]
Solubility No specific data available.
log Pow 3.03 (for 3-Bromoquinoline) [2]

Hazard Identification and Classification

While specific quantitative toxicity data such as LD50 or LC50 values for 3,6-
Dibromoquinoline are not readily available in the public domain, the compound is classified
based on the hazards of structurally similar chemicals. The primary hazards are outlined below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed.

Acute Toxicity, Dermal Category 4 Harmful in contact with skin.
Acute Toxicity, Inhalation Category 4 Harmful if inhaled.

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2]

Serious Eye Damage/Eye

o Category 2 Causes serious eye irritation.
[rritation
Specific target organ toxicity May cause respiratory

) Category 3 o
(single exposure) irritation.

GHS Pictograms:

e lialt text
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Signal Word: Warning

Experimental Protocols: Safe Handling and

Emergency Procedures

Detailed methodologies for ensuring safety when working with 3,6-Dibromoquinoline are
crucial. The following protocols are derived from standard safety data sheets.

Personal Protective Equipment (PPE)

A detailed list of required PPE is provided in the table below.

Protection Type

Specification

Eye/Face Protection

Wear chemical safety goggles and/or a face
shield.

Skin Protection

Wear impervious gloves (e.qg., nitrile rubber), a
lab coat, and closed-toe shoes.

Respiratory Protection

Use a NIOSH/MSHA approved respirator or
work in a chemical fume hood.

First Aid Measures
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Exposure Route First Aid Protocol

Remove the victim to fresh air and keep at rest
) in a position comfortable for breathing. If not
Inhalation . . i o
breathing, give artificial respiration. Seek

immediate medical attention.[2]

Immediately wash off with plenty of soap and
i water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.[2]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2]

) Do NOT induce vomiting. Call a poison control
Ingestion S .
center or physician immediately.[2]

Accidental Release Measures

In the event of a spill, follow these steps:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment (see section 3.1).

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.

Clean the spill area thoroughly.

Prevent the spill from entering drains or waterways.[2][3]

Fire-Fighting Measures
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Aspect

Protocol

Suitable Extinguishing Media

Water spray, carbon dioxide (COz), dry
chemical, or alcohol-resistant foam.[2]

Unsuitable Extinguishing Media

No information available.[2]

Specific Hazards

Thermal decomposition can produce carbon
monoxide (CO), carbon dioxide (COz2), and
nitrogen oxides (NOXx).[2]

Protective Equipment

Wear a self-contained breathing apparatus
(SCBA) and full protective gear.[2]

Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Aspect

Guidelines

Storage

Keep containers tightly closed in a dry, cool, and
well-ventilated place.[2] Store away from
incompatible materials such as strong oxidizing

agents.[2]

Disposal

Dispose of contents and container to an
approved waste disposal plant in accordance

with local, regional, and national regulations.[2]

Logical Workflow for Safe Handling

The following diagram illustrates the key decision points and procedures for the safe handling

of 3,6-Dibromoquinoline from procurement to disposal.
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Safe Handling Workflow for 3,6-Dibromoquinoline
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Caption: Logical workflow for the safe handling of 3,6-Dibromoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dibromoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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